4-(diethylsulfamoyl)-N-[6-fluoro-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]benzamide

• IUPAC Name: 4-(diethylsulfamoyl)-N-[6-fluoro-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]benzamide
• InChI: InChI=1S/C21H24FN3O4S2/c1-4-24(5-2)31(27,28)17-9-6-15(7-10-17)20(26)23-21-25(12-13-29-3)18-11-8-16(22)14-19(18)30-21/h6-11,14H,4-5,12-13H2,1-3H3
• InChI Key: KYFCPCRJEFXUHU-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)S(=O)(=O)C1=CC=C(C=C1)C(=O)N=C2N(C3=C(S2)C=C(C=C3)F)CCOC
• Molecular Formula: C21H24FN3O4S2
• Molecular Weight: 465.6 g/mol

Description

4-(diethylsulfamoyl)-N-[6-fluoro-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]benzamide is a useful research compound. Its molecular formula is C21H24FN3O4S2 and its molecular weight is 465.56. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Potential Applications

The compound 4-(diethylsulfamoyl)-N-[6-fluoro-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]benzamide, due to its complex structure, is part of a broader class of chemicals that have been studied for various scientific and potential therapeutic applications. While direct studies on this specific compound are limited, research on closely related compounds provides insight into the potential fields of application, including drug development, material science, and chemical synthesis.

• Chemical Synthesis and Drug Development

  A study by Owton et al. (1995) explored the synthesis of related compounds, highlighting the methodologies for creating complex molecules that can serve as analogues for drugs targeting diseases such as osteoarthritis. This research underlines the importance of synthetic chemistry in developing new therapeutic agents with improved systemic exposure and potential bioactivity (Owton et al., 1995).

• Fluorescent Sensors for Metal Ions

  Suman et al. (2019) developed benzimidazole and benzothiazole conjugated Schiff bases, demonstrating their application as fluorescent sensors for metal ions like Al3+ and Zn2+. This research indicates the potential use of structurally similar compounds in the detection and measurement of metal ions, contributing to environmental monitoring and analytical chemistry (Suman et al., 2019).

• Antimicrobial Activity

  Jagtap et al. (2010) synthesized and evaluated the antimicrobial activity of fluoro-substituted sulfonamide benzothiazole derivatives. Such studies reveal the antimicrobial potential of sulfonamide and benzothiazole compounds, suggesting that similar structures could be investigated for their efficacy against various microbial strains (Jagtap et al., 2010).

• Photophysical Properties and DFT Computations

  Padalkar et al. (2015) analyzed the photophysical properties of N-2-Aryl-1,2,3-Triazoles, highlighting the significance of such compounds in the development of materials with specific optical properties. The detailed computational study provides a foundation for understanding the electronic structure and reactivity of similar compounds (Padalkar et al., 2015).